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Compound of Interest

Compound Name: tert-Amyl peroxy-2-ethylhexanoate

Cat. No.: B1583687

This technical guide provides an in-depth overview of tert-Amyl peroxy-2-ethylhexanoate, a
versatile organic peroxide. Designed for researchers, scientists, and professionals in drug
development and polymer chemistry, this document details its chemical synonyms, physical
and safety properties, and its applications, particularly as a polymerization initiator.

Chemical Identity and Synonyms

tert-Amyl peroxy-2-ethylhexanoate is known by a variety of names in industrial and
academic settings. A comprehensive list of its synonyms, including its IUPAC name and CAS
registry number, is provided below to facilitate cross-referencing in literature and databases.
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Identifier Type Value

IUPAC Name 2-methylbutan-2-yl 2-ethylhexaneperoxoate[1]
CAS Number 686-31-7[1][2][3][4]

EC Number 211-687-3[1][4]

UN Number 3115[1][4]

Molecular Formula C13H2603[1][3][4]

InChl=1S/C13H2603/c1-6-9-10-11(7-

InChl 2)12(14)15-16-13(4,5)8-3/h11H,6-10H2,1-
5H3[1]

InChiKey IFXDUNDBQDXPQZ-UHFFFAOYSA-N[1]

SMILES CCCCC(CC)C(=0)00C(C)(C)CC[1]

Common Synonyms and Trade Names:

o t-Amylperoxy 2-ethylhexanoate[1]

o Hexaneperoxoic acid, 2-ethyl-, 1,1-dimethylpropyl ester[1]
o tert-Amyl 2-ethylperhexanoate[1][2]

 tert-Amyl 2-ethylperoxyhexanoate[1][2]

« tert-Pentyl peroxy-2-ethylhexanoate[1][2]

o Lupersol 575[1][2][4]

e Lupersol TA 75[1][2][4]

e Trigonox 121[1][2][4]

e Trigonox 121-50[1][2]

o Esperox 570[3][4]
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Physicochemical and Safety Data

The following tables summarize the key physical, chemical, and safety properties of tert-Amyl

peroxy-2-ethylhexanoate. This information is critical for its safe handling, storage, and

application in experimental and industrial settings.

Physical and Chemical Properties:

Property Value Reference
Molecular Weight 230.34 g/mol [1]
Appearance Colorless to pale yellow liquid [1]

Odor Faint

Density 0.9075 g/cm? at 20 °C [4]

Melting Point -62 °C [4]

Boiling Point 68 °C at 0.5 Torr [4]
Solubility Insoluble inlwater; soluble in 0]

most organic solvents.
Refractive Index 1.435 at 20 °C [4]

Theoretical Active Oxygen
6.95%
Content

Thermal Stability and Decomposition Data:
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Parameter Value Reference
Self-Accelerating

Decomposition Temperature 35°C

(SADT)

Control Temperature 20 °C

Emergency Temperature 25°C

Half-life (tv%)

0.1 hour at 111 °C

1 hour at 91 °C

10 hours at 73 °C

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and specific polymerization

applications of tert-Amyl peroxy-2-ethylhexanoate are not readily available in publicly

accessible literature. However, based on general principles of organic peroxide chemistry, a

plausible synthetic route and its primary application are outlined below.

General Synthesis of tert-Amyl peroxy-2-ethylhexanoate

The synthesis of tert-Amyl peroxy-2-ethylhexanoate typically involves the reaction of tert-

amyl hydroperoxide with 2-ethylhexanoyl chloride in the presence of a base. This is a variation

of the Schotten-Baumann reaction.

Reaction Scheme:
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Reactants Products
P
Base (e.g., NaOH) Water
2-Ethylhexanoyl Chloride Salt (e.g., NaCl)

tert-Amyl Hydroperoxide b tert-Amyl peroxy-2-ethylhexanoate

Click to download full resolution via product page
Caption: General reaction scheme for the synthesis of tert-Amyl peroxy-2-ethylhexanoate.
Methodology Outline:

o Deprotonation: tert-Amyl hydroperoxide is reacted with a suitable base, such as sodium
hydroxide or potassium hydroxide, in a biphasic system to form the corresponding tert-amyl
peroxy anion.

e Aqueous Phase: This reaction typically occurs in the aqueous phase where the base
deprotonates the hydroperoxide.

o Organic Phase: 2-Ethylhexanoyl chloride is dissolved in an organic solvent.

 Interfacial Reaction: The tert-amyl peroxy anion then reacts with the 2-ethylhexanoyl chloride
at the interface of the two phases to form the desired peroxyester, tert-Amyl peroxy-2-
ethylhexanoate.

» Workup: The organic layer is separated, washed to remove unreacted starting materials and
byproducts, and dried. The solvent is then removed under reduced pressure to yield the final
product.
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Note: The reaction is exothermic and must be carefully controlled to prevent the decomposition
of the peroxide product.

Application in Polymerization

tert-Amyl peroxy-2-ethylhexanoate is an efficient initiator for the radical polymerization of
various monomers, such as ethylene, styrene, and acrylates. The peroxide decomposes upon
heating to generate free radicals, which then initiate the polymerization chain reaction.

Decomposition and Initiation Mechanism:

tert-Amyl peroxy-2-ethylhexanoate tert-Amyloxy Radical + 2-Ethylhexanoyloxy Radical ‘—»’ Radical + Monomer -> Growing Polymer Chain }—»’ Growing Polymer Chain + n Monomers -> Longer Polymer Chain

Click to download full resolution via product page

Caption: Simplified mechanism of radical polymerization initiated by tert-Amyl peroxy-2-
ethylhexanoate.

General Experimental Protocol for Polymerization:
e Monomer Preparation: The monomer (e.g., styrene) is purified to remove any inhibitors.

o Reaction Setup: The purified monomer is placed in a reaction vessel equipped with a stirrer,
a condenser, and an inlet for inert gas.

e Initiator Addition: A solution of tert-Amyl peroxy-2-ethylhexanoate in a suitable solvent is
prepared and added to the monomer. The concentration of the initiator will depend on the
desired molecular weight of the polymer and the reaction temperature.

o Polymerization: The reaction mixture is heated to a specific temperature (typically
determined by the half-life of the initiator, e.g., 70-100 °C) under an inert atmosphere (e.qg.,
nitrogen or argon).

e Monitoring: The progress of the polymerization can be monitored by techniques such as
gravimetry or spectroscopy.
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e Termination and Isolation: Once the desired conversion is achieved, the reaction is cooled
down, and the polymer is precipitated by adding a non-solvent. The polymer is then filtered,
washed, and dried.

Logical Relationships in Organic Peroxide
Classification

tert-Amyl peroxy-2-ethylhexanoate belongs to the class of organic compounds known as
peroxyesters. The following diagram illustrates its position within the broader classification of
organic peroxides.

Classification of Organic Peroxides

Organic_Peroxides

Dialkyl_Peroxides Diacyl_Peroxides Hydroperoxides

y

@Amyl peroxy-Z—ethylhexanD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethylhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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